6-Hydroxy-1-naphthoic acid
Overview
Description
6-Hydroxy-1-naphthoic acid is a white to light yellow crystal powder . It has a molecular formula of C11H8O3, an average mass of 188.179 Da, and a monoisotopic mass of 188.047348 Da .
Synthesis Analysis
The synthesis of 6-Hydroxy-1-naphthoic acid involves the hydrolysis (10 % KOH) and potassium hydroxide fusion (260℃) of 1-cyanonaphthalene-6-sulfonic acid . Other methods include carboxylation of hydroxyarens with metal alkyl carbonates , and a process involving anhydrous aluminum trichloride .Molecular Structure Analysis
The molecular structure of 6-Hydroxy-1-naphthoic acid consists of a naphthalene ring with a carboxylic acid group at the 1-position and a hydroxyl group at the 6-position .Chemical Reactions Analysis
The chemical reactions of 6-Hydroxy-1-naphthoic acid are largely influenced by its hydroxyl and carboxylic acid groups. It can undergo reactions such as hydrolysis and potassium hydroxide fusion .Physical And Chemical Properties Analysis
6-Hydroxy-1-naphthoic acid has a density of 1.4±0.1 g/cm3, a boiling point of 445.7±18.0 °C at 760 mmHg, and a flash point of 237.5±17.7 °C . It also has a molar refractivity of 52.9±0.3 cm3, and a molar volume of 134.5±3.0 cm3 .Scientific Research Applications
Polymer Synthesis
6-Hydroxy-1-naphthoic acid is utilized as a co-monomer in the synthesis of meltable thermotropic co-polyesters, particularly with 4-hydroxybenzoic acid. This application is significant in the production of high-performance polymeric liquid crystals, which are valued for their thermal stability and other superior properties .
Liquid Crystal Polymers (LCPs)
The compound is also involved in the synthesis of Liquid Crystal Polymers (LCPs), such as Vectra, which are created through acidolysis of 4-hydroxybenzoic acid with 6-Hydroxy-1-naphthoic acid. LCPs are known for their excellent mechanical properties and resistance to chemicals and temperatures, making them suitable for various high-tech applications .
Epoxy Resin Formation
Another application of 6-Hydroxy-1-naphthoic acid is in the formation of liquid-crystalline epoxy resins. These resins are used in coatings, adhesives, and composite materials due to their enhanced thermal and mechanical properties .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-hydroxynaphthalene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13)14/h1-6,12H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCJUKCIXTRWAQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)O)C(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60420184 | |
Record name | 6-Hydroxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60420184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2437-17-4 | |
Record name | 6-Hydroxy-1-naphthoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2437-17-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Hydroxy-1-naphthoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60420184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-hydroxy-1-naphthoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.890 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-Hydroxy-1-naphthoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 6-hydroxy-1-naphthoic acid interact with its biological targets?
A1: One study investigated the interaction of 6-hydroxy-1-naphthoic acid with Vibrio fischeri ES114 uridine phosphorylase (UpP). [] The crystal structure of the complex revealed that 6-hydroxy-1-naphthoic acid binds to the enzyme's active site. [] While the specific downstream effects of this binding weren't elaborated upon in the abstract, the study suggests that 6-hydroxy-1-naphthoic acid acts as a ligand for UpP, potentially inhibiting its enzymatic activity. []
Q2: Are there any methods to enhance the yield of 6-hydroxy-1-naphthoic acid derivatives?
A2: Yes, one study describes a method for improving the yield of methyl-6-methoxy-1-naphthalene carboxylate, a derivative of 6-hydroxy-1-naphthoic acid. [] The researchers achieved this by reacting dimethyl sulfate with 6-hydroxy-1-naphthoic acid in a specific organic solvent. [] This solvent was characterized by a flash point exceeding 10°C and insolubility in water. [] The reaction also involved the presence of mixed alkali metal carbonates and hydroxides. []
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